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Compound of Interest

Compound Name: 9-(Bromomethyl)anthracene

Cat. No.: B1265701 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 9-
(Bromomethyl)anthracene, a reactive aromatic hydrocarbon widely used in organic synthesis.

Due to its hazardous properties, strict adherence to safety protocols is essential to mitigate

risks in a laboratory setting. This document outlines the known hazards, recommended

personal protective equipment, detailed experimental procedures for safe handling, and

emergency response protocols.

Hazard Identification and Classification
9-(Bromomethyl)anthracene is classified as a hazardous substance with multiple risk factors.

It is crucial to understand these hazards before handling the compound.

GHS Hazard Statements:

H302: Harmful if swallowed.[1][2][3]

H314: Causes severe skin burns and eye damage.[4]

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.[5]
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H410: Very toxic to aquatic life with long-lasting effects.[1][3]

H290: May be corrosive to metals.[4]

Signal Word: Danger[4][6]

Pictograms:

Corrosion[4]

Exclamation Mark

Health Hazard

Environment

Physical and Chemical Properties
A summary of the key physical and chemical properties of 9-(Bromomethyl)anthracene is

provided in the table below.
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Property Value Reference

CAS Number 2417-77-8 [1][7]

Molecular Formula C₁₅H₁₁Br [1][7]

Molecular Weight 271.15 g/mol [1]

Appearance
White to yellow

solid/powder/crystal
[8][9]

Melting Point 142-146 °C [8][10]

Boiling Point 411.7 °C at 760 mmHg [8][10]

Flash Point 209 °C [8]

Solubility

Soluble in organic solvents like

dichloromethane and

chloroform; limited solubility in

water.

[7]

Density 1.448 g/cm³ [8]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling 9-
(Bromomethyl)anthracene to prevent exposure.
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PPE Category Item Specifications Reference

Eye and Face

Protection

Safety Goggles or

Face Shield

Must meet EN 166

(EU) or NIOSH (US)

standards. A face

shield is

recommended when

there is a risk of

splashing.

[1][11]

Hand Protection
Chemical-Resistant

Gloves

Nitrile or neoprene

gloves are

recommended.

Gloves must be

inspected for tears or

punctures before use.

[1][11]

Body Protection Laboratory Coat

A flame-resistant lab

coat should be worn

and fully buttoned.

[11]

Respiratory Protection
Fume Hood or

Respirator

All handling should be

conducted in a

certified chemical

fume hood. If a fume

hood is not available,

a full-face respirator

with an appropriate

cartridge for organic

vapors should be

used, especially if

exposure limits are

exceeded or irritation

is experienced.

[1][11]

Experimental Protocols
The following protocols provide detailed methodologies for the safe handling, storage, and

disposal of 9-(Bromomethyl)anthracene.
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Weighing and Handling Protocol
Objective: To safely weigh and transfer solid 9-(Bromomethyl)anthracene.

Materials:

9-(Bromomethyl)anthracene

Analytical balance

Weighing paper or boat

Spatula (non-sparking)

Appropriate glassware

Solvent for dissolution (e.g., anhydrous Tetrahydrofuran)

Procedure:

Preparation: Don all required PPE as specified in Section 3. Ensure a safety shower and

eyewash station are readily accessible.

Location: Perform all manipulations within a certified chemical fume hood.

Dispensing: Use a non-sparking spatula to carefully transfer the desired amount of 9-
(Bromomethyl)anthracene from the storage container to a pre-tared weighing paper or

boat on the analytical balance. Avoid creating dust.

Transfer: Carefully transfer the weighed solid into the designated glassware.

Dissolution (if applicable): If dissolving the solid, add the appropriate solvent to the

glassware within the fume hood.

Cleanup: Decontaminate the spatula and any other reusable equipment with an appropriate

solvent. Dispose of contaminated weighing paper and any other disposable items in a

designated hazardous waste container.
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Hygiene: After handling, wash hands and any exposed skin thoroughly with soap and water.

Do not eat, drink, or smoke in the laboratory.[11]

Storage Protocol
Objective: To ensure the safe storage of 9-(Bromomethyl)anthracene to maintain its stability

and prevent accidental exposure.

Procedure:

Container: Keep the compound in its original, tightly closed container.[1][11]

Location: Store in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents.[1][11] An inert atmosphere at 2-8°C is recommended for

long-term storage.[6]

Labeling: Ensure the container is clearly labeled with the chemical name and appropriate

hazard warnings.[11]

Spill Cleanup Protocol
Objective: To safely clean up a spill of 9-(Bromomethyl)anthracene.

Materials:

Spill kit containing absorbent material (e.g., vermiculite, sand, or commercial absorbent

pads)

Heavy-duty plastic bags or a sealable container

Broom and dustpan (for solid spills)

5-10% solution of sodium thiosulfate (for potential neutralization of bromine-containing

compounds)

Soap and water

Procedure:
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Immediate Actions: Evacuate the immediate area and alert others. Ensure adequate

ventilation. Do not attempt to clean up a large spill or a spill outside of a fume hood without

appropriate respiratory protection and training.

PPE: Don appropriate PPE, including respiratory protection.

Containment: For liquid spills, cover with an absorbent material to suppress vapors. For solid

spills, carefully sweep to avoid generating dust.[1]

Neutralization (for bromine-related spills): For spills of brominated compounds, it is good

practice to neutralize the area. Carefully apply a 5-10% solution of sodium thiosulfate to the

spill area and allow it to react.[1]

Collection: Sweep up the absorbed or neutralized material and place it into a heavy-duty

plastic bag or a sealable container.[1]

Decontamination: Wash the affected area thoroughly with soap and water.[1]

Disposal: Dispose of the sealed container of spilled material as hazardous waste according

to institutional and local regulations.

Disposal Protocol
Objective: To dispose of 9-(Bromomethyl)anthracene waste in a safe and environmentally

responsible manner.

Procedure:

Waste Classification: This compound is classified as hazardous waste.

Waste Collection: Collect waste in a designated, properly labeled, and sealed container. Do

not mix with other waste streams unless compatibility is confirmed.

Disposal Method: The material can be disposed of by removal to a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[7] Do not dispose of

down the drain or in regular trash.[1]
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Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and can then be

offered for recycling or reconditioning. Alternatively, puncture the packaging to make it

unusable and dispose of it in a sanitary landfill.[7]

First Aid Measures
In case of exposure, follow these first aid procedures immediately and seek medical attention.

Exposure Route First Aid Procedure Reference

Inhalation

Move the victim to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Do not use

mouth-to-mouth resuscitation if

the victim ingested or inhaled

the chemical.

[1]

Skin Contact

Take off contaminated clothing

immediately. Wash off with

soap and plenty of water for at

least 15 minutes.

[1]

Eye Contact

Rinse with pure water for at

least 15 minutes. Remove

contact lenses if present and

easy to do.

[1][11]

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Never

give anything by mouth to an

unconscious person. Call a

doctor or Poison Control

Center immediately.

[1]

Toxicological Information
Limited quantitative toxicological data is available for 9-(Bromomethyl)anthracene. The

following table summarizes the known information.
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Test Route Species Value Reference

LDLo (Lowest

published lethal

dose)

Intravenous Mouse 2700 ug/kg [10]

TDLo (Lowest

published toxic

dose)

Intravenous Mouse

1350 ug/kg

(Tumorigenic

effects)

[10]

Mutation data has also been reported for this compound.[8]

Visual Guides
Safe Handling Workflow

Preparation
(Don PPE, Check Emergency Equipment)

Handling in Fume Hood
(Weighing, Transfer, Reaction)

Secure Storage
(Cool, Dry, Ventilated, Labeled)

If not all material is used

Decontamination & Cleanup
(Clean workspace, equipment)

Waste Disposal
(Segregate, Label, Store Securely)

End of Process
(Remove PPE, Wash Hands)
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Click to download full resolution via product page

Caption: Workflow for the safe handling of 9-(Bromomethyl)anthracene.

Emergency Spill Response
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Spill Occurs

Alert Others & Evacuate Area

Don Appropriate PPE
(incl. Respiratory Protection)

Contain the Spill
(Use absorbent material)

Neutralize (Optional)
(Apply sodium thiosulfate solution)

Collect Waste
(Into a sealed container)

Decontaminate Area
(Wash with soap and water)

Dispose of Waste
(As hazardous material)

Report Incident

Click to download full resolution via product page

Caption: Emergency response plan for a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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